({[(4,4-Dimethyl-1,3-dioxolan-2-yl)[(trimethylsilyl)oxy]methyl](phenyl)phosphoryl}(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)trimethylsilane

• Molecular Formula: C24H43O7PSi2
• Molecular Weight: 530.7 g/mol
• IUPAC Name: [(2,2-dimethyl-1,3-dioxolan-4-yl)-[[(4,4-dimethyl-1,3-dioxolan-2-yl)-trimethylsilyloxymethyl]-phenylphosphoryl]methoxy]-trimethylsilane
• InChI: InChI=1S/C24H43O7PSi2/c1-23(2)17-26-20(29-23)22(31-34(8,9)10)32(25,18-14-12-11-13-15-18)21(30-33(5,6)7)19-16-27-24(3,4)28-19/h11-15,19-22H,16-17H2,1-10H3
• InChI Key: YWLMONLNWMCIIO-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(O1)C(O[Si](C)(C)C)P(=O)(C2=CC=CC=C2)C(C3COC(O3)(C)C)O[Si](C)(C)C)C

Description

This compound is a structurally complex organophosphorus derivative featuring two distinct dioxolane rings, silyl ether groups, and a phosphoryl center. The 4,4-dimethyl-1,3-dioxolane and 2,2-dimethyl-1,3-dioxolane moieties act as stabilizing frameworks, while the trimethylsilyl (TMS) groups serve as hydrolytically sensitive protecting groups. Its multifunctional architecture suggests applications in polymer chemistry, asymmetric catalysis, or as a precursor for bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “({(4,4-Dimethyl-1,3-dioxolan-2-yl)[(trimethylsilyl)oxy]methylphosphoryl}(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)trimethylsilane” typically involves multiple steps. One common approach is to start with the preparation of the dioxolane rings, followed by the introduction of the trimethylsilyl groups and the phosphoryl group. The reaction conditions often require the use of specific catalysts and solvents to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired scale of production, cost considerations, and environmental impact. Advanced techniques like automated synthesis and high-throughput screening can also be employed to optimize the production process.

Chemical Reactions Analysis

Types of Reactions

“({(4,4-Dimethyl-1,3-dioxolan-2-yl)[(trimethylsilyl)oxy]methylphosphoryl}(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)trimethylsilane” can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups.

Substitution: The trimethylsilyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and substitution reagents like halides. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reaction pathway chosen. For example, oxidation may yield silanol derivatives, while substitution reactions can produce a variety of functionalized compounds.

Scientific Research Applications

Based on the search results, finding comprehensive data tables and well-documented case studies focusing solely on the applications of "({(4,4-Dimethyl-1,3-dioxolan-2-yl)[(trimethylsilyl)oxy]methylphosphoryl}(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)trimethylsilane" is challenging. However, some relevant information can be extracted from the provided sources.

Basic Information

• Name: ({(4,4-dimethyl-1,3-dioxolan-2-yl)[(trimethylsilyl)oxy]methylphosphoryl}(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)trimethylsilane .
• CAS No.: 1955514-10-9 .
• Molecular Formula: C24H43O7PSi2 .
• Molecular Weight: 530.74 .

Synonyms

• ({(4,4-dimethyl-1,3-dioxolan-2-yl)[(trimethylsilyl)oxy]methylphosphoryl}(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)trimethylsilane
• [(R)-{(R)-[(2S)-4,4-dimethyl-1,3-dioxolan-2-yl][(trimethylsilyl)oxy]methylphosphoryl}[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]methoxy]trimethylsilane

Safety and Hazards

• Signal Word: Warning .
• Hazard Statements: Causes skin irritation, causes serious eye irritation, may cause respiratory irritation .
• Precautionary Statements: Refer to the safety data sheet .

Product Use

• For research and development use only, by or directly under the supervision of a technically qualified individual .

Commercial Availability:
The compound is listed as a discontinued product by some suppliers . Inquiries can be made for similar products .

Mechanism of Action

The mechanism by which “({(4,4-Dimethyl-1,3-dioxolan-2-yl)[(trimethylsilyl)oxy]methylphosphoryl}(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)trimethylsilane” exerts its effects involves interactions with molecular targets and pathways. The trimethylsilyl groups can enhance the compound’s stability and reactivity, while the phosphoryl group can participate in phosphorylation reactions, influencing various biochemical processes.

Comparison with Similar Compounds

Key Observations :

• The target compound’s dual dioxolane rings and silyl-phosphoryl hybrid structure are rare, distinguishing it from analogs with single dioxolane or simpler protecting groups .
• Unlike antifungal dioxolane-imidazole hybrids (e.g., ), the target compound’s reactivity is likely dominated by its phosphoryl center and silyl ethers, suggesting different applications in synthesis .

Reactivity Insights :

• The TMS groups increase volatility and solubility in nonpolar solvents but are prone to hydrolysis, necessitating anhydrous conditions .
• The phosphoryl group may participate in nucleophilic substitutions or act as a ligand in metal catalysis, unlike inert dioxolane rings .

Physicochemical Properties

While explicit data for the target compound is unavailable, inferences can be drawn from analogs:

• Solubility : Silyl ethers enhance lipid solubility (e.g., TMS groups in ), whereas phosphoryl groups increase polarity.
• Stability : TMS groups are less stable than TBDMS (), requiring careful handling .
• Molecular Weight : Estimated >600 g/mol, significantly larger than simpler dioxolane derivatives (e.g., 334 g/mol in ) .

Biological Activity

The compound with the IUPAC name ({(4,4-Dimethyl-1,3-dioxolan-2-yl)[(trimethylsilyl)oxy]methylphosphoryl}(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)trimethylsilane (CAS No. 1955514-10-9) is a complex organosilicon compound that has garnered attention for its potential biological activities. This article delves into its biological properties, synthesizing findings from various studies and sources.

Chemical Structure and Properties

The molecular formula of this compound is $C_{24}H_{43}O_{7}PSi_{2}$, with a molecular weight of approximately 530.74 g/mol. The structure includes multiple functional groups that contribute to its reactivity and biological activity.

Property	Value
Molecular Formula	C₃₄H₄₃O₇PSi₂
Molecular Weight	530.74 g/mol
CAS Number	1955514-10-9

Anticancer Properties

Research has indicated that phosphorous-containing compounds exhibit significant anticancer activity. Studies on similar phosphonates and phosphonamidates have shown their effectiveness in inhibiting cancer cell proliferation and inducing apoptosis in various cancer cell lines. For instance, compounds with phosphonate groups have been documented to affect cell signaling pathways related to cancer growth and metastasis .

Antimicrobial Activity

Compounds similar to the one have demonstrated antimicrobial properties against a range of pathogens. The presence of the dioxolane ring structure is often linked to enhanced activity against both Gram-positive and Gram-negative bacteria. In particular, studies suggest that modifications in the silane and phosphonate functionalities can lead to increased antibacterial efficacy .

The biological activity of this compound may be attributed to its ability to interact with cellular membranes and disrupt essential cellular processes. The trimethylsilyl group enhances lipophilicity, allowing better penetration into cellular membranes, while the phosphoryl group can mimic phosphate groups in biochemical pathways, potentially interfering with enzyme activities involved in metabolism and signaling .

Case Studies

• Anticancer Study : A study investigating the effects of phosphonates on colon carcinoma cells demonstrated that specific derivatives led to a reduction in cell viability by inducing apoptosis through caspase activation pathways. The IC50 values for these compounds ranged from 5 to 15 µM depending on the structural modifications made .
• Antimicrobial Efficacy : Another research focused on derivatives similar to the target compound showed promising results against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 10 µg/mL for some derivatives .